2-({2-[4-(3-Chlorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-phenoxypyrazine

• IUPAC Name: N-(4-fluorophenyl)-2-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C23H19FN4O4/c1-27(18-8-6-17(24)7-9-18)21(30)14-28-13-16(5-12-20(28)29)23-25-22(26-32-23)15-3-10-19(31-2)11-4-15/h3-13H,14H2,1-2H3
• InChI Key: YPFZQIMETFBFCR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)F)C(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H19FN4O4
• Molecular Weight: 434.4 g/mol

Description

The compound “2-({2-[4-(3-Chlorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-phenoxypyrazine” is a complex organic molecule. It is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

Synthesis Analysis

The synthesis of piperazine derivatives, which are part of the compound’s structure, has been the subject of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of the compound can be determined using various spectroscopic techniques such as HRMS, IR, 1H, and 13C NMR.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, the synthesis of piperazine derivatives involves cyclization of 1,2-diamine derivatives with sulfonium salts.

Scientific Research Applications

Antibacterial Activity

Piperazine derivatives have been investigated for their antibacterial properties. The novel compound may exhibit antibacterial activity, although specific studies on this exact compound are limited. Further research could explore its potential as a new antibacterial agent.

Antifungal Activity

. Investigating its efficacy against specific fungal pathogens could be worthwhile.

Neurological Disorders

. Investigating whether this compound modulates neurotransmitter systems or has neuroprotective effects could be valuable.

Psychoactive Properties

. While this compound’s psychoactivity remains unexplored, understanding its effects on neurotransmitter receptors could be intriguing.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with dopamine and serotonin receptors .

Mode of Action

Compounds with similar structures have been shown to interact with their targets by binding to the active site, leading to changes in the receptor’s activity .

Biochemical Pathways

Similar compounds have been found to affect the dopaminergic and serotonergic pathways .

Pharmacokinetics

Similar compounds have been found to have good bioavailability .

Result of Action

Similar compounds have been found to modulate the activity of their target receptors, leading to changes in cellular signaling .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .

Safety and Hazards

The compound is a potential carcinogen, as indicated by a harmonised C&L classifying the substance as a suspected carcinogen Carc.2.

Future Directions

Further work is needed to modify the structures of the compounds to increase their activity and to decrease their cytotoxicity in humans and animals. This includes more research into the synthesis, properties, and potential applications of these compounds.